O-[(1S)-1-(1H-1,2,4-Triazol-5-yl)ethyl]hydroxylamine;dihydrochloride

• IUPAC Name: O-[(1S)-1-(1H-1,2,4-triazol-5-yl)ethyl]hydroxylamine;dihydrochloride
• InChI: InChI=1S/C4H8N4O.2ClH/c1-3(9-5)4-6-2-7-8-4;;/h2-3H,5H2,1H3,(H,6,7,8);2*1H/t3-;;/m0../s1
• InChI Key: PCABDOHBKMMHMK-QTNFYWBSSA-N
• Canonical SMILES: CC(C1=NC=NN1)ON.Cl.Cl
• Isomeric SMILES: C[C@@H](C1=NC=NN1)ON.Cl.Cl
• Molecular Formula: C4H10Cl2N4O
• Molecular Weight: 201.05 g/mol

Description

“O-[(1S)-1-(1H-1,2,4-Triazol-5-yl)ethyl]hydroxylamine;dihydrochloride” is a chemical compound with the CAS Number: 2408936-10-5. It has a molecular weight of 201.05. The IUPAC name for this compound is (S)-O- (1- (1H-1,2,4-triazol-3-yl)ethyl)hydroxylamine dihydrochloride.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives has been reported in the literature. The phenacyl chloride derivatives were prepared in high yield through Fridel Crafts acylation of mono or di-substituted benzene with chloroacetyl chloride using aluminum trichloride (AlCl3) as a strong Lewis acid catalyst.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H8N4O.2ClH/c1-3(9-5)4-6-2-7-8-4;;/h2-3H,5H2,1H3,(H,6,7,8);2*1H/t3-;;/m0…/s1. This indicates the presence of a 1,2,4-triazole ring in the structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not mentioned in the search results, compounds containing a triazole are significant heterocycles that exhibit broad biological activities.

Physical And Chemical Properties Analysis

This compound is a powder in physical form. It has a storage temperature of -10 degrees.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• New heterocyclic compounds, including triazole derivatives, have been synthesized and shown to possess biological activities such as plant-growth regulating activities. These compounds were obtained by reactions involving hydroxylamine hydrochloride, indicating the relevance of triazole and hydroxylamine derivatives in developing bioactive molecules (Zhao Guo‐Feng et al., 2010).

Spectroscopic, Electronic, and Luminescent Properties

• The spectroscopic, electronic, luminescent, and nonlinear optical properties of triazole-thione derivatives have been explored, showing that these compounds can have significant optical and electronic applications. These properties were analyzed both experimentally and through theoretical calculations, demonstrating the potential of triazole derivatives in material science and optoelectronics (M. Nadeem et al., 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.